7-(tert-butyl)-1-methyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
7-(tert-butyl)-1-methyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione, also known as SB-242084, is a selective antagonist of the serotonin 5-HT2C receptor. It is a potent and highly specific compound that has been extensively studied for its potential therapeutic applications in various neurological disorders.
Scientific Research Applications
- STK631362 has shown promise in cancer research due to its inhibitory effects on specific kinases. It targets kinases involved in cell proliferation, survival, and metastasis. Researchers have explored its potential as a targeted therapy for various cancers, including breast, lung, and colorectal cancers .
- The compound’s structure suggests potential neuroprotective properties. Studies have investigated its ability to modulate neuronal signaling pathways, protect against oxidative stress, and enhance neuronal survival. Researchers are particularly interested in its application for neurodegenerative diseases like Alzheimer’s and Parkinson’s .
- STK631362 may influence immune responses by affecting immune cell signaling. Preclinical studies have explored its impact on immune cell activation, cytokine production, and inflammation. Its potential as an immunomodulatory agent for autoimmune conditions (e.g., rheumatoid arthritis, multiple sclerosis) is an active area of investigation .
- Some research suggests that STK631362 could promote vasodilation by modulating nitric oxide (NO) pathways. Vasodilation improves blood flow and may benefit cardiovascular health. Investigations have explored its effects on endothelial function and blood pressure regulation .
- STK631362’s chemical structure resembles purine analogs used in antiviral drugs. Researchers have studied its potential against viral infections, including herpes simplex virus (HSV) and human immunodeficiency virus (HIV). Its mechanism of action involves interfering with viral replication .
- The compound’s impact on metabolic pathways has drawn attention. It may enhance insulin sensitivity and glucose homeostasis. Studies in animal models have explored its effects on diabetes-related parameters, such as blood glucose levels and insulin resistance .
Cancer Research and Targeted Therapies
Neurological Disorders and Neuroprotection
Immunomodulation and Autoimmune Diseases
Cardiovascular Health and Vasodilation
Antiviral Properties and Infectious Diseases
Metabolic Disorders and Insulin Sensitivity
properties
IUPAC Name |
7-tert-butyl-4-methyl-6H-purino[7,8-a]imidazole-1,3-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15N5O2/c1-12(2,3)6-5-17-7-8(14-10(17)13-6)16(4)11(19)15-9(7)18/h5H,1-4H3,(H,13,14)(H,15,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LASASSFXTIQKCH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CN2C3=C(N=C2N1)N(C(=O)NC3=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
261.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
7-tert-butyl-4-methyl-6H-purino[7,8-a]imidazole-1,3-dione |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.